Cas no 710967-04-7 (4-(Cyclopropylamino)-3-nitrobenzonitrile)

• Product Name: 4-(Cyclopropylamino)-3-nitrobenzonitrile
• CAS No: 710967-04-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD03551825
• CID: 546047
• PubChem ID: 5215354
• Update Time: 2025-04-19

4-(Cyclopropylamino)-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopropylamino)-3-nitrobenzonitrile
• Benzonitrile, 4-(cyclopropylamino)-3-nitro-
• A866494
• CS-0208621
• SB77124
• 710967-04-7
• BS-24471
• AKOS008970128
• DTXSID40410568
• MFCD03551825
• SCHEMBL8248585

• MDL： MFCD03551825
• Inchi： 1S/C10H9N3O2/c11-6-7-1-4-9(12-8-2-3-8)10(5-7)13(14)15/h1,4-5,8,12H,2-3H2
• InChI Key： FSRZVSJCPWOIRG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C=CC=1NC1CC1)=O

Computed Properties

• Exact Mass: 203.06900
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 376.7±37.0 °C at 760 mmHg
• Flash Point: 181.6±26.5 °C
• PSA: 81.64000
• LogP: 2.63698
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Cyclopropylamino)-3-nitrobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes